Cas no 1261730-84-0 (5-Amino-2-nitromandelic acid)

• Product Name: 5-Amino-2-nitromandelic acid
• CAS No: 1261730-84-0
• MF: C₈H₈N₂O₅
• MW: 212.15952205658
• CID: 4942852
• Update Time: 2025-11-01

5-Amino-2-nitromandelic acid Chemical and Physical Properties

Names and Identifiers

• 5-Amino-2-nitromandelic acid

• Inchi： 1S/C8H8N2O5/c9-4-1-2-6(10(14)15)5(3-4)7(11)8(12)13/h1-3,7,11H,9H2,(H,12,13)
• InChI Key： LZYWLGIRFHDTMA-UHFFFAOYSA-N
• SMILES： OC(C(=O)O)C1C=C(C=CC=1[N+](=O)[O-])N

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 264
• XLogP3: 0
• Topological Polar Surface Area: 129

Additional information on 5-Amino-2-nitromandelic acid

5-Amino-2-Nitromandelic Acid: A Comprehensive Overview

5-Amino-2-nitromandelic acid, identified by the CAS number 1261730-84-0, is a compound of significant interest in the fields of organic chemistry and materials science. This compound has garnered attention due to its unique chemical properties and potential applications in various industries. In this article, we will delve into the structural characteristics, synthesis methods, and recent advancements in research related to 5-amino-2-nitromandelic acid.

The molecular structure of 5-amino-2-nitromandelic acid consists of a mandelic acid backbone with an amino group at position 5 and a nitro group at position 2. This arrangement imparts distinctive electronic properties to the molecule, making it suitable for applications in drug design and material synthesis. Recent studies have highlighted the potential of this compound in enhancing the efficiency of certain chemical reactions, particularly in the context of catalysis and polymerization processes.

One of the key areas of research involving 5-amino-2-nitromandelic acid is its role in drug development. Scientists have explored its ability to act as a precursor for bioactive compounds, leveraging its functional groups to create molecules with desired pharmacological properties. For instance, the amino group can be modified to enhance bioavailability, while the nitro group can be utilized to improve targeting specificity.

In addition to its pharmaceutical applications, 5-amino-2-nitromandelic acid has shown promise in materials science. Researchers have investigated its use as a building block for advanced polymers and composites. The compound's ability to form stable bonds under certain conditions makes it a valuable component in the development of high-performance materials for aerospace and electronics industries.

The synthesis of 5-amino-2-nitromandelic acid has been optimized through various methodologies, including traditional organic synthesis techniques and modern catalytic processes. Recent advancements have focused on improving yield and reducing reaction times, making large-scale production more feasible. These improvements are expected to drive further exploration into the practical applications of this compound.

In conclusion, 5-amino-2-nitromandelic acid, with its unique chemical structure and versatile functional groups, continues to be a focal point in scientific research. Its potential applications span across multiple disciplines, from drug development to materials science, underscoring its importance as a valuable compound in modern chemistry.